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Compound Focus: Acetophenazine

CAS No.: 2751-68-0

Cat. No.: S516976

Pharmacodynamics of Acetophenazine

The table below summarizes the core pharmacodynamic properties of acetophenazine.

Property Description

Drug Class Typical (first-generation) antipsychotic; Phenothiazine derivative [1] [2].
Primary Management of schizophrenia and other psychotic disorders; treatment of
Indication disorganized/psychotic thinking, hallucinations, and delusions [1].
Mechanism of Antagonism of postsynaptic dopaminergic receptors in the brain [1] [3].
Action

Primary Dopamine D2 receptor (antagonist) [1] [3].

Molecular Target

Additional Dopamine D1 receptor (antagonist) [1].

Targets

Secondary Believed to depress the release of hypothalamic and hypophyseal hormones and
Effects the reticular activating system, affecting metabolism, body temperature, and

vasomotor tone [1].
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The primary mechanism of action is visualized in the following diagram:
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Pharmacokinetic Profile

A complete quantitative pharmacokinetic profile for acetophenazine is not available in the search results.

Key parameters are listed as "Not Available™ in the primary source, including [1]:

e Absorption

e Volume of Distribution
e Protein Binding

¢ Route of Elimination
o Half-life

e Clearance

Experimental Data from Research

One in vivo study in mice provides a quantifiable experimental protocol and result:

© 2026 Smolecule. All rights reserved. 2/4 Tech Support


https://www.smolecule.com/products/s516976?utm_src=pdf-body-img
https://www.smolecule.com/products/s516976?utm_src=pdf-body
https://go.drugbank.com/drugs/DB01063
https://www.smolecule.com/products/s516976?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

¢ Animal Model: C57BL mice (10-12 weeks old) [3].

e Dosage and Administration: A single dose of 2.4 mg/kg, administered intrahippocampally (i.h.) [3].

e Measured Outcome: The study assessed effects on behavior, specifically the time from the first fight
to submission and the total fighting time [3].

¢ Result: Acetophenazine treatment significantly prolonged both of these time intervals [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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